Methyl 3-bromo-1-benzothiophene-5-carboxylate

• Molecular Formula: C10H7BrO2S
• Molecular Weight: 271.13 g/mol
• IUPAC Name: methyl 3-bromo-1-benzothiophene-5-carboxylate
• InChI: InChI=1S/C10H7BrO2S/c1-13-10(12)6-2-3-9-7(4-6)8(11)5-14-9/h2-5H,1H3
• InChI Key: HRWMVOQUWFSLAR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)SC=C2Br

Description

Methyl 3-bromo-1-benzothiophene-5-carboxylate is a useful research compound. Its molecular formula is C10H7BrO2S and its molecular weight is 271.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 1-benzothiophene-5-carboxylate (5.15 g, 26.8 mmol) in acetic acid (50 mL) was added dropwise bromine (2.06 mL, 40.2 mmol) at room temperature, and the resulting mixture was stirred for 2 hr. The reaction mixture was diluted with ethyl acetate, washed with 1 M aqueous sodium sulfite solution, saturated aqueous sodium hydrogen carbonate solution and saturated brine, dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (hexane/ethyl acetate=5/1), and crystallized from hexane/ethyl acetate to give the title compound (6.20 g, yield 85%) as colorless crystals.